1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-ethyl-5-methyl-N-(2-phenoxyphenyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C18H19N3O3S/c1-3-21-14(2)18(13-19-21)25(22,23)20-16-11-7-8-12-17(16)24-15-9-5-4-6-10-15/h4-13,20H,3H2,1-2H3
• InChI Key: OPIDHZGEGAUSGY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)S(=O)(=O)NC2=CC=CC=C2OC3=CC=CC=C3)C
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

1-Ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide, also known as EPPS, is a chemical compound that has been widely used in scientific research applications. It is a sulfonamide-based compound that has been synthesized using various methods.

Mechanism of Action

1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide is a sulfonamide-based compound that interacts with the active site of proteins and enzymes, leading to enhanced solubility and stability. It forms hydrogen bonds with the amino acid residues of the protein, which stabilizes the protein structure and prevents denaturation. 1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide has also been shown to inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease.
Biochemical and Physiological Effects:
1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide has been shown to have minimal toxicity and is well tolerated in laboratory animals. It has been reported to have no significant effect on the growth and development of zebrafish embryos. 1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide has also been shown to enhance the activity of various enzymes, including alkaline phosphatase and beta-galactosidase.

Advantages and Limitations for Lab Experiments

1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide has several advantages for use in laboratory experiments. It has a high solubility in water and can be easily prepared in large quantities. It has minimal toxicity and is well tolerated in laboratory animals. However, 1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide has some limitations. It has a relatively low pKa value, which may limit its use as a buffer in certain applications. It is also not suitable for use in experiments that require a high ionic strength.

Future Directions

For the use of 1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide in scientific research include the development of new drugs for Alzheimer's disease and the development of new enzymes for industrial and biomedical applications.

Scientific Research Applications

1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide has been widely used in scientific research applications due to its ability to enhance the solubility and stability of proteins and enzymes. It has been used as a buffer in various biochemical assays, including enzyme-linked immunosorbent assays (ELISAs) and Western blotting. 1-ethyl-5-methyl-N-(2-phenoxyphenyl)-1H-pyrazole-4-sulfonamide has also been used in the purification and crystallization of proteins, such as the human immunodeficiency virus (HIV) protease.